11,20-dioxo-5-beta-pregnan-3-alpha-yl acetate
11,20-dioxo-5-beta-pregnan-3-alpha-yl acetate
Brand Name:
Vulcanchem
CAS No.:
1610-52-2
VCID:
VC0167950
InChI:
InChI=1S/C23H34O4/c1-13(24)18-7-8-19-17-6-5-15-11-16(27-14(2)25)9-10-22(15,3)21(17)20(26)12-23(18,19)4/h15-19,21H,5-12H2,1-4H3/t15-,16-,17+,18-,19+,21-,22+,23-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C23H34O4
Molecular Weight:
374.5 g/mol
11,20-dioxo-5-beta-pregnan-3-alpha-yl acetate
CAS No.: 1610-52-2
Main Products
VCID: VC0167950
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol
CAS No. | 1610-52-2 |
---|---|
Product Name | 11,20-dioxo-5-beta-pregnan-3-alpha-yl acetate |
Molecular Formula | C23H34O4 |
Molecular Weight | 374.5 g/mol |
IUPAC Name | [(3R,5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-11-oxo-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C23H34O4/c1-13(24)18-7-8-19-17-6-5-15-11-16(27-14(2)25)9-10-22(15,3)21(17)20(26)12-23(18,19)4/h15-19,21H,5-12H2,1-4H3/t15-,16-,17+,18-,19+,21-,22+,23-/m1/s1 |
Standard InChIKey | NNMJHVBZUSISMC-BORMIPFCSA-N |
Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)OC(=O)C)C)C |
SMILES | CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)OC(=O)C)C)C |
Canonical SMILES | CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)OC(=O)C)C)C |
PubChem Compound | 13870623 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume